Cas no 886508-09-4 (2-(2-Methoxyphenyl)pyridin-3-amine)

• Product Name: 2-(2-Methoxyphenyl)pyridin-3-amine
• CAS No: 886508-09-4
• MF: C₁₂H₁₂N₂O
• MW: 200.236482620239
• MDL: MFCD06740305
• CID: 2120996
• PubChem ID: 11644102
• Update Time: 2025-06-08

2-(2-Methoxyphenyl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxyphenyl)-3-pyridinamine
• 2-(2-METHOXY-PHENYL)-PYRIDIN-3-YLAMINE
• 2-(2-methoxyphenyl)pyridin-3-amine
• PFVFWXHAXBAYGY-UHFFFAOYSA-N
• 2-(2-Methoxyphenyl)pyridine-3-amine
• 3-Pyridinamine, 2-(2-methoxyphenyl)-
• Z1982689193
• 2-(2-Methoxyphenyl)pyridin-3-amine

• MDL： MFCD06740305
• Inchi： 1S/C12H12N2O/c1-15-11-7-3-2-5-9(11)12-10(13)6-4-8-14-12/h2-8H,13H2,1H3
• InChI Key： PFVFWXHAXBAYGY-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1C1C(=CC=CN=1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 198
• Topological Polar Surface Area: 48.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 2-(2-Methoxyphenyl)pyridin-3-amine

Introduction to 2-(2-Methoxyphenyl)pyridin-3-amine (CAS No. 886508-09-4) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

2-(2-Methoxyphenyl)pyridin-3-amine, identified by the chemical identifier CAS No. 886508-09-4, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyridine derivatives, which are widely recognized for their role in pharmaceutical development. The presence of a methoxy group on the phenyl ring and an amine substituent at the 3-position of the pyridine core contributes to its distinctive chemical profile, making it a valuable scaffold for further chemical modifications and biological investigations.

The structure of 2-(2-Methoxyphenyl)pyridin-3-amine features a pyridine ring connected to a phenyl ring at the 2-position, which is further functionalized with a methoxy group. The amine group at the 3-position of the pyridine ring provides a site for hydrogen bonding and further derivatization, enhancing its utility in drug design. This compound’s molecular architecture suggests potential interactions with biological targets, making it an attractive candidate for exploring novel therapeutic interventions.

In recent years, there has been growing interest in pyridine-based compounds as pharmacological agents due to their ability to modulate various biological pathways. The amine-substituted pyridines are particularly noteworthy, as they can exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The methoxyphenyl moiety in 2-(2-Methoxyphenyl)pyridin-3-amine may contribute to its bioavailability and binding affinity by enhancing solubility and facilitating interactions with target proteins.

One of the most compelling aspects of 2-(2-Methoxyphenyl)pyridin-3-amine is its potential application in the development of targeted therapeutics. The compound’s ability to interact with specific biomolecules has been explored in several preclinical studies. For instance, researchers have investigated its interactions with enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. The amine group’s capacity for hydrogen bonding makes it particularly suitable for designing molecules that can selectively bind to disease-related proteins, thereby modulating their function.

The synthesis of 2-(2-Methoxyphenyl)pyridin-3-amine has been optimized for scalability and efficiency, enabling its use in both academic research and industrial applications. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine core with high precision. These techniques ensure that the final product meets stringent purity standards, which are essential for biological testing and drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(2-Methoxyphenyl)pyridin-3-amine’s pharmacological properties. Molecular docking studies have revealed that this compound can bind effectively to various therapeutic targets, including kinases and transcription factors. These findings have guided the design of derivatives with improved potency and selectivity. Additionally, virtual screening algorithms have been used to identify novel analogs with enhanced pharmacokinetic profiles.

The biological evaluation of 2-(2-Methoxyphenyl)pyridin-3-amine has shown promising results in cell-based assays. Preliminary studies indicate that this compound exhibits inhibitory activity against several disease-causing enzymes, suggesting its potential as a lead compound for drug development. Further investigations are underway to elucidate its mechanism of action and assess its safety profile in animal models.

In conclusion, 2-(2-Methoxyphenyl)pyridin-3-amine (CAS No. 886508-09-4) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and demonstrated biological activity make it a promising candidate for developing novel therapeutics. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.